Cas no 193820-00-7 (Zinc, bromo(4-methoxy-4-oxobutyl)-)

• Product Name: Zinc, bromo(4-methoxy-4-oxobutyl)-
• CAS No: 193820-00-7
• MF: C₅H₉BrO₂Zn
• MW: 246.436757802963
• MDL: MFCD22685712
• CID: 2788258
• Update Time: 2025-06-08

Zinc, bromo(4-methoxy-4-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo(4-methoxy-4-oxobutyl)-

• MDL： MFCD22685712
• Inchi： 1S/C5H9O2.BrH.Zn/c1-3-4-5(6)7-2;;/h1,3-4H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： JWDNNDTXKNXSEH-UHFFFAOYSA-M
• SMILES： Br[Zn+].O(C)C(CC[CH2-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 61.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Zinc, bromo(4-methoxy-4-oxobutyl)-

Zinc, bromo(4-methoxy-4-oxobutyl) (CAS No. 193820-00-7): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

Zinc, bromo(4-methoxy-4-oxobutyl) (CAS No. 193820-00-7) is a unique organometallic compound that has garnered significant attention in recent years due to its potential applications in chemical and pharmaceutical research. This compound, characterized by its bromo(4-methoxy-4-oxobutyl) functional group, exhibits a range of interesting properties that make it a valuable tool in various scientific disciplines.

The molecular structure of Zinc, bromo(4-methoxy-4-oxobutyl) is composed of a zinc atom coordinated with a bromo(4-methoxy-4-oxobutyl) ligand. The presence of the bromine atom and the methoxy and carbonyl groups imparts specific reactivity and stability to the compound, making it suitable for a variety of chemical reactions and synthetic processes. Recent studies have highlighted the importance of such organometallic compounds in catalysis, organic synthesis, and materials science.

In the field of catalysis, Zinc, bromo(4-methoxy-4-oxobutyl) has shown promise as a catalyst or catalyst precursor for various reactions. Its ability to coordinate with different substrates and its tunable electronic properties make it an attractive candidate for developing new catalytic systems. For instance, researchers have explored its use in asymmetric synthesis, where it can facilitate the formation of chiral centers with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where the production of enantiomerically pure drugs is crucial for their efficacy and safety.

Moreover, Zinc, bromo(4-methoxy-4-oxobutyl) has been investigated for its potential applications in organic synthesis. The compound's reactivity can be harnessed to synthesize complex organic molecules with high efficiency and selectivity. One notable application is in the synthesis of bioactive compounds, such as natural products and pharmaceutical intermediates. The ability to control the reactivity and selectivity of reactions involving this compound can significantly streamline synthetic pathways and reduce the number of steps required to produce target molecules.

In materials science, Zinc, bromo(4-methoxy-4-oxobutyl) has been explored for its potential to form novel materials with unique properties. For example, it can be used as a building block for metal-organic frameworks (MOFs), which are porous materials with a wide range of applications, including gas storage, separation, and catalysis. The tunable properties of MOFs derived from this compound can be tailored to meet specific requirements in various industrial processes.

Recent advancements in computational chemistry have also contributed to our understanding of Zinc, bromo(4-methoxy-4-oxobutyl). Computational models have provided insights into the electronic structure and reactivity of this compound, helping researchers predict its behavior in different chemical environments. These models have been instrumental in designing new synthetic strategies and optimizing reaction conditions for maximum yield and selectivity.

Despite its promising applications, the use of Zinc, bromo(4-methoxy-4-oxobutyl) requires careful consideration of safety and environmental factors. Proper handling procedures should be followed to ensure the safe use of this compound in laboratory settings. Additionally, ongoing research aims to develop more sustainable methods for its synthesis and application, aligning with the principles of green chemistry.

In conclusion, Zinc, bromo(4-methoxy-4-oxobutyl) (CAS No. 193820-00-7) is a versatile organometallic compound with significant potential in chemical and pharmaceutical research. Its unique properties make it a valuable tool for catalysis, organic synthesis, and materials science. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in various scientific disciplines.